Cas no 2034404-74-3 (N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product name: N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 2034404-74-3
• MF: C₁₇H₂₃NO₄S₂
• MW: 369.498822450638
• CID: 5552062
• PubChem ID: 91817595

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• F6521-3399
• 2034404-74-3
• AKOS025324995
• N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• Inchi： 1S/C17H23NO4S2/c1-11-9-15(22-4)17(10-12(11)2)24(20,21)18-8-7-14-5-6-16(23-14)13(3)19/h5-6,9-10,13,18-19H,7-8H2,1-4H3
• InChI Key： VUTPTXNFIQCNGO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1OC)(NCCC1=CC=C(C(C)O)S1)(=O)=O

Computed Properties

• Exact Mass: 369.10685056g/mol
• Monoisotopic Mass: 369.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 112Ų

Additional information on N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 2034404-74-3)

The compound N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, identified by its CAS No. 2034404-74-3, is a sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development. The presence of a thiophene ring and a sulfonamide group in its structure makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its role as a potential modulator of enzyme activity, which could lead to breakthroughs in treating various health conditions.

One of the most intriguing aspects of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is its structural similarity to other sulfonamide-based therapeutics. Sulfonamides are widely known for their antibacterial properties, but this compound's hydroxyethyl and methoxy substituents suggest additional functionalities. Recent studies have explored its potential in addressing inflammation and metabolic disorders, aligning with current trends in precision medicine. The compound's ability to interact with cellular receptors has also sparked interest in its use for developing targeted therapies, a hot topic in modern pharmacology.

In the context of drug discovery, CAS No. 2034404-74-3 represents a valuable scaffold for designing novel small-molecule inhibitors. Its thiophene-2-yl moiety is particularly noteworthy, as thiophene derivatives are often utilized in creating compounds with enhanced bioavailability and metabolic stability. This aligns with the growing demand for bioactive molecules that can overcome the limitations of traditional drugs. Furthermore, the compound's dimethylbenzene component contributes to its lipophilicity, a critical factor in optimizing drug delivery systems.

The synthesis and characterization of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are paramount for its application in research. Given the increasing focus on green chemistry, efforts are also being made to develop sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields.

From a commercial perspective, CAS No. 2034404-74-3 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its niche application makes it a sought-after reagent for academic and industrial labs exploring structure-activity relationships (SAR). As the demand for custom synthesis services grows, this compound is likely to play a pivotal role in accelerating the development of next-generation therapeutics.

In summary, N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is a multifaceted compound with significant potential in drug discovery and biomedical research. Its unique structural features and functional groups make it a subject of ongoing investigation, particularly in the realms of enzyme inhibition and targeted drug delivery. As scientific advancements continue to unfold, this compound is poised to contribute to innovative solutions for pressing healthcare challenges.